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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the effective knockdown of

Apolipoprotein B mRNA Editing Enzyme Catalytic Subunit 2 (APOBEC2) using pre-designed

small interfering RNA (siRNA). The protocols outlined below cover experimental procedures

from siRNA preparation and transfection to the validation of knockdown at both the mRNA and

protein levels.

Introduction
APOBEC2 is a member of the cytidine deaminase family, which plays a significant role in RNA

editing and has been implicated in various cellular processes.[1][2][3] Recent studies have

highlighted its role as a transcriptional repressor, particularly in myoblast differentiation, where

it interacts with the Nucleosome Remodeling and Deacetylase (NuRD) complex to regulate

gene expression.[1][4][5] Understanding the function of APOBEC2 is crucial for research in

muscle development, immunology, and oncology. The use of pre-designed siRNA offers a
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specific and efficient method for transiently silencing APOBEC2 expression, enabling the study

of its functional roles in various biological systems.

Pre-designed siRNA for APOBEC2
Several vendors offer pre-designed and validated siRNA molecules targeting human and

mouse APOBEC2. These products are often provided as a pool of multiple siRNA duplexes to

ensure high knockdown efficiency.

Table 1: Commercially Available Pre-designed siRNA for APOBEC2

Supplier Product Name Target Species Catalog Number

Santa Cruz

Biotechnology
APOBEC2 siRNA (h) Human sc-95404

Santa Cruz

Biotechnology
APOBEC2 siRNA (m) Mouse sc-141158

Real-Gene Labs
APOBEC2 Mouse

siRNA
Mouse 6030219

Cenmed

APOBEC2 Human

Pre-designed siRNA

Set A

Human C007B-608815

Sigma-Aldrich MISSION® siRNA Human, Mouse Searchable by gene

Experimental Workflow for APOBEC2 Knockdown
The following diagram illustrates the overall workflow for an APOBEC2 knockdown experiment,

from cell culture to data analysis.
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Experimental Workflow for APOBEC2 Knockdown
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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